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Compound of Interest

Compound Name: ATP dipotassium

CAS No.: 29622-22-8

Cat. No.: B15571057

Get Quote

Researchers and scientists working with Adenosine 5'-triphosphate (ATP) dipotassium salt

must adhere to stringent safety protocols to ensure personal and environmental safety. This

guide provides essential, immediate safety and logistical information, including detailed

operational and disposal plans, to foster a secure laboratory environment.

Hazard Identification and Personal Protective
Equipment (PPE)
ATP dipotassium salt is classified with the following hazard statements:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

To mitigate these risks, the following personal protective equipment is mandatory when

handling ATP dipotassium salt in its powdered form.
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PPE Category Required Equipment Specifications

Respiratory Protection Dust mask Type N95 (US) or equivalent[1]

Eye Protection Safety glasses or eyeshields
Conforming to EN166 (EU) or

NIOSH (US) standards[2]

Hand Protection Chemical-resistant gloves Inspected before use[2]

Body Protection
Laboratory coat or complete

suit

To protect against chemical

splashes[2]

Operational Protocol: From Receipt to Application
A systematic approach to handling ATP dipotassium salt is crucial for safety and experimental

accuracy.
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Workflow for Safe Handling of ATP Dipotassium Salt

Preparation

Solution Preparation

Disposal

Receiving and Storage
Store at -20°C in a dry, well-ventilated area.

Donning PPE
N95 mask, safety glasses, gloves, lab coat.

Before Handling

Weighing
Handle in a well-ventilated area or chemical hood to avoid dust formation.

Proceed to Weigh

Dissolving
Soluble in water (50 mg/mL).

After Weighing

Waste Collection
Collect unused solid and contaminated materials in a labeled, sealed container.

After UsepH Adjustment
For maximum stability, adjust pH to 3.5-6.8.

For Stability

Storage of Solution
Store frozen for long-term stability.

For Storage

Decontamination
Clean work surfaces and equipment thoroughly.

After Collection

Final Disposal
Consult licensed disposal company. Do not empty into drains.

Final Step

Click to download full resolution via product page
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Step-by-Step Experimental Protocol:

Receiving and Storage: Upon receipt, inspect the container for any damage. Store the

powdered ATP dipotassium salt at -20°C in a dry, well-ventilated place.[2]

Personal Protective Equipment (PPE): Before handling the powder, put on all required PPE

as detailed in the table above.

Weighing and Handling:

Conduct all weighing and handling of the powdered form in a well-ventilated area or under

a chemical fume hood to minimize inhalation of dust.[2]

Avoid the formation of dust and aerosols.[2]

Solution Preparation:

ATP dipotassium salt is soluble in water up to 50 mg/mL.[1]

For maximum stability of the solution, the pH should be maintained between 3.5 and 6.8.

[1]

Store prepared solutions frozen.[1]

Post-Handling:

Wash hands thoroughly after handling.[2]

Clean all work surfaces and equipment to prevent cross-contamination.

First Aid Measures
In case of exposure, follow these immediate first aid procedures.
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Exposure Route First Aid Instructions

Inhalation
Move the person to fresh air. If breathing is

difficult, give oxygen. Consult a physician.

Skin Contact
Wash off with soap and plenty of water. Consult

a physician.[2]

Eye Contact
Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.[2]

Disposal Plan
Proper disposal of ATP dipotassium salt and its containers is critical to prevent environmental

contamination.

Waste Handling and Disposal:

Solid Waste:

Collect surplus and non-recyclable solid ATP dipotassium salt in a suitable, closed

container labeled for chemical waste.[2]

One disposal option is to dissolve or mix the material with a combustible solvent and burn

it in a chemical incinerator equipped with an afterburner and scrubber.[2]

Alternatively, offer the waste to a licensed disposal company.[2]

Contaminated Materials:

Dispose of contaminated gloves and other disposable PPE as chemical waste in

accordance with applicable laboratory and institutional guidelines.[2]

Contaminated packaging should be disposed of as unused product.[2]
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Environmental Precautions:

Prevent the product from entering drains.[2]

By adhering to these safety protocols and operational procedures, researchers can minimize

risks and ensure the safe and effective use of ATP dipotassium salt in their work. Always refer

to the specific Safety Data Sheet (SDS) for the most detailed and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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